Cas no 2680737-96-4 (tert-butyl N-(2-chloro-2-methylbutyl)carbamate)

• Product Name: tert-butyl N-(2-chloro-2-methylbutyl)carbamate
• CAS No: 2680737-96-4
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• CID: 5648883
• PubChem ID: 165911558
• Update Time: 2025-05-21

tert-butyl N-(2-chloro-2-methylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680737-96-4
• tert-butyl N-(2-chloro-2-methylbutyl)carbamate
• EN300-28274067

• Inchi： 1S/C10H20ClNO2/c1-6-10(5,11)7-12-8(13)14-9(2,3)4/h6-7H2,1-5H3,(H,12,13)
• InChI Key： ZADSKCSTOKPZHA-UHFFFAOYSA-N
• SMILES： ClC(C)(CC)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 221.1182566g/mol
• Monoisotopic Mass: 221.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(2-chloro-2-methylbutyl)carbamate

Introduction to tert-butyl N-(2-chloro-2-methylbutyl)carbamate (CAS No. 2680737-96-4)

Tert-butyl N-(2-chloro-2-methylbutyl)carbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2680737-96-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of carbamates, which are widely recognized for their versatility in chemical synthesis and biological activity. The unique structural features of tert-butyl N-(2-chloro-2-methylbutyl)carbamate, particularly the presence of a tert-butyl group and a 2-chloro-2-methylbutyl moiety, contribute to its distinctive reactivity and potential applications.

The synthesis of tert-butyl N-(2-chloro-2-methylbutyl)carbamate involves precise chemical transformations that highlight the compound's molecular architecture. The tert-butyl group, characterized by its steric hindrance, plays a crucial role in stabilizing reactive intermediates during synthetic pathways. Meanwhile, the 2-chloro-2-methylbutyl substituent introduces electrophilic centers that enhance the compound's participation in nucleophilic substitution reactions. These structural attributes make tert-butyl N-(2-chloro-2-methylbutyl)carbamate a valuable intermediate in the development of more complex molecules.

In recent years, research on carbamates has expanded significantly, driven by their potential as bioactive agents. Studies have demonstrated that carbamates can serve as versatile scaffolds for designing drugs with improved pharmacokinetic properties. The incorporation of bulky groups like the tert-butyl moiety often enhances metabolic stability, while electron-withdrawing groups such as chlorine atoms can modulate reactivity and binding affinity. This balance makes compounds like tert-butyl N-(2-chloro-2-methylbutyl)carbamate attractive for further derivatization into pharmacologically active molecules.

One of the most compelling areas of investigation involving tert-butyl N-(2-chloro-2-methylbutyl)carbamate is its application in medicinal chemistry. Researchers have explored its utility as a precursor in the synthesis of novel therapeutic agents targeting various biological pathways. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The structural flexibility provided by the N-(2-chloro-2-methylbutyl) group allows for modifications that can fine-tune binding interactions with biological targets, thereby optimizing drug efficacy.

The agrochemical sector has also shown interest in tert-butyl N-(2-chloro-2-methylbutyl)carbamate, particularly for its role in developing advanced pesticides and herbicides. Carbamate-based compounds are known for their effectiveness in controlling pests while maintaining environmental safety profiles. The unique combination of functional groups in tert-butyl N-(2-chloro-2-methylbutyl)carbamate enables its use as a building block for designing molecules that exhibit enhanced selectivity and reduced toxicity. Such properties are essential for modern agriculture, where sustainable practices are increasingly prioritized.

Advances in computational chemistry have further accelerated the study of tert-butyl N-(2-chloro-2-methylbutyl)carbamate. Molecular modeling techniques allow researchers to predict the behavior of this compound in various chemical environments, facilitating the design of more efficient synthetic routes. Additionally, computational methods help in identifying potential side reactions and optimizing reaction conditions, thereby improving yield and purity. These computational insights are invaluable for industrial applications, where efficiency and cost-effectiveness are paramount.

The safety profile of tert-butyl N-(2-chloro-2-methylbutyl)carbamate is another critical aspect that has been thoroughly examined. While carbamates can exhibit varying degrees of toxicity depending on their structure, proper handling and synthesis protocols ensure that risks are minimized. Researchers emphasize the importance of adhering to established guidelines to maintain safety standards throughout the production and application processes. This includes using appropriate personal protective equipment and conducting rigorous toxicity assessments before commercialization.

Future directions in the study of tert-butyl N-(2-chloro-2-methylbutyl)carbamate may involve exploring its role in green chemistry initiatives. The development of environmentally friendly synthetic methods is a growing priority across industries, including pharmaceuticals and agrochemicals. Innovations such as catalytic processes and solvent-free reactions could enhance the sustainability of producing this compound while reducing waste generation. Such advancements align with global efforts to promote sustainable chemical practices.

In conclusion, tert-butyl N-(2-chloro-2-methylbutyl)carbamate (CAS No. 2680737-96-4) represents a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with tailored properties. As research continues to evolve, this compound will likely play an increasingly important role in developing innovative solutions across multiple scientific disciplines.